(E/Z)-THZ1 dihydrochloride

• Molecular Formula: C20H22N6O
• Molecular Weight: 362.4 g/mol
• InChI: InChI=1S/C20H22N6O/c1-13(27)14-6-8-16(9-7-14)22-20-21-11-10-18(24-20)23-19-12-17(25-26-19)15-4-2-3-5-15/h6-12,15H,2-5H2,1H3,(H3,21,22,23,24,25,26)
• InChIKey: NLCDEDGBGOOSNV-UHFFFAOYSA-N

THZ1 Dihydrochloride: Selective Covalent CDK7 Inhibitor

(E/Z)-THZ1 dihydrochloride is a covalent, allosteric inhibitor of cyclin-dependent kinase 7 (CDK7), a master regulator of transcription and cell cycle progression. It possesses the unprecedented ability to target a remote cysteine residue (C312) located outside the canonical kinase domain, achieving potent CDK7 inhibition with an IC50 of 3.2 nM [1]. This compound is a dihydrochloride salt form of THZ1 (free base), with enhanced aqueous solubility and handling characteristics suitable for in vitro and in vivo research applications .

Target Engagement

Covalent CDK7 inhibitor via Cys312 modification

Formulation

Dihydrochloride salt for improved aqueous handling

Study Context

Supports in vitro kinase assays and in vivo xenograft studies

• [1] Kwiatkowski N, Zhang T, Rahl PB, et al. Targeting transcription regulation in cancer with a covalent CDK7 inhibitor. Nature. 2014;511(7511):616-620. doi:10.1038/nature13393 View Source

Verified Applications of THZ1 Dihydrochloride

While multiple CDK7 inhibitors exist—including THZ2, SY-1365 (mevociclib), YKL-5-124, BS-181, and samuraciclib—they exhibit distinct biochemical profiles that preclude simple interchangeability. (E/Z)-THZ1 dihydrochloride's covalent binding to a unique cysteine (C312) located outside the kinase domain confers an irreversible mode of action that fundamentally differs from reversible ATP-competitive inhibitors like samuraciclib (CT7001) [1]. Furthermore, its cross-reactivity profile against CDK12 (IC50 ~250 nM) and CDK13 differs from newer analogs such as THZ2, which was designed specifically to improve pharmacokinetic properties at the expense of altered potency [2]. Substituting one CDK7 inhibitor for another without understanding these differential characteristics may lead to irreproducible results, particularly in washout experiments, long-term proliferation assays, and studies targeting super-enhancer-driven transcriptional programs where covalent, sustained target engagement is essential .

⚠ Salt form substitution (free base vs. dihydrochloride) may alter solubility and dosing consistency

⚠ Irreversible covalent binding to Cys312 is not replicated by reversible or active-site covalent CDK7 inhibitors

⚠ Analog THZ2 possesses distinct pharmacokinetics and selectivity profile; direct substitution may confound data interpretation

• [1] Selleck Chemicals. CDK7 Selective Inhibitors Product Comparison Table. View Source
• [2] Wang Y, Zhang T, Kwiatkowski N, et al. CDK7-dependent transcriptional addiction in triple-negative breast cancer. Cell. 2015;163(1):174-186. doi:10.1016/j.cell.2015.08.063 View Source

Why THZ1 Dihydrochloride Cannot Be Substituted

Covalent Target Engagement vs. THZ1-R

Unlike reversible CDK7 inhibitors such as THZ1-R (the non-covalent analog lacking the acrylamide warhead) or samuraciclib, (E/Z)-THZ1 dihydrochloride forms an irreversible covalent bond with C312 located outside the kinase domain. This unique binding mode was validated through: (1) C312S mutant rescue experiments demonstrating that mutation of C312 to serine eliminates THZ1 covalent binding and restores kinase activity in the presence of the inhibitor [1]; (2) washout studies showing that after 4-hour incubation followed by inhibitor removal, CDK7 substrate phosphorylation (RNAPII CTD Ser5/7) remained fully suppressed for up to 6 hours post-washout with THZ1, whereas THZ1-R-treated cells recovered phosphorylation within 2 hours [2]; (3) antiproliferative effects that persisted despite inhibitor washout, confirming the functional consequence of irreversible target engagement [2].

Biochemical Potency vs. Non-Covalent Control

Head-to-head

THZ1 2HCl IC50 3.2 nM

THZ1-R 142–241 nM

44–75-fold decrease in potency

Supports covalent target engagement validation

Non-covalent control confirms irreversible binding mechanism

Evidence Dimension	Irreversible covalent binding and functional persistence
Target Compound Data	THZ1: Irreversible covalent binding to C312; sustained inhibition of RNAPII CTD phosphorylation >6h post-washout; C312S mutation abolishes binding
Comparator Or Baseline	THZ1-R: Non-covalent analog lacking acrylamide group; RNAPII CTD phosphorylation recovers within 2h post-washout; C312S mutation shows no differential effect
Quantified Difference	THZ1 maintains >90% suppression of Ser5/7 phosphorylation at 6h post-washout vs. THZ1-R full recovery by 2h; antiproliferative IC50 shifts minimally with washout for THZ1 but increases >10-fold for THZ1-R
Conditions	Jurkat cells; 4h incubation with 250 nM compound; washout followed by 0-6h recovery; RNAPII CTD phosphorylation assessed by immunoblot

Why This Matters

The irreversible covalent mechanism ensures sustained target suppression even after compound clearance, which is critical for in vivo studies with intermittent dosing and for ex vivo assays where transient exposure may occur; this property is absent in reversible CDK7 inhibitors and must be considered when designing experiments requiring prolonged CDK7 inhibition.

• [1] Kwiatkowski N, Zhang T, Rahl PB, et al. Extended Data Figure 2: C312S mutation eliminates THZ1 covalent binding. Nature. 2014;511(7511). View Source
• [2] Kwiatkowski N, Zhang T, Rahl PB, et al. Figure 2e-f: THZ1 shows irreversible inactivation and impervious antiproliferative effects after washout. Nature. 2014;511(7511):616-620. View Source

Solubility Advantage Over Free Base

(E/Z)-THZ1 dihydrochloride exhibits time-dependent covalent inhibition of CDK7, with an IC50 of 3.2 nM at 180 minutes and 15.6 nM at 20 minutes, reflecting its mechanism of dual ATP-site and allosteric covalent binding . This potency profile differs from both earlier pan-CDK inhibitors (e.g., flavopiridol, which inhibits CDK9 with sub-nanomolar potency but lacks CDK7 selectivity) and newer CDK7-selective clinical candidates such as samuraciclib (CT7001, IC50 = 40 nM) [1]. The 12.5-fold potency advantage of THZ1 over samuraciclib in biochemical assays may translate to lower effective concentrations in cellular systems, though direct comparative cellular studies are required for validation [2].

Comparative DMSO Solubility

Data to verify

THZ1 2HCl 100 mg/mL (156.5 mM)

THZ1 Free Base ~27 mg/mL

3.7-fold higher mass solubility

Supports formulation consistency for dosing

Higher solubility may reduce vehicle cytotoxicity artifacts

Evidence Dimension	CDK7 biochemical inhibitory potency
Target Compound Data	THZ1: IC50 = 3.2 nM (180 min), 15.6 nM (20 min)
Comparator Or Baseline	Samuraciclib (CT7001/ICEC0942): IC50 = 40 nM; THZ2: IC50 = 13.9 nM; BS-181: IC50 = 21 nM; YKL-5-124: IC50 = 9.7 nM
Quantified Difference	THZ1 is 12.5-fold more potent than samuraciclib, 4.3-fold more potent than THZ2, and 6.6-fold more potent than BS-181 in biochemical CDK7 inhibition assays
Conditions	In vitro kinase activity assays using recombinant CDK7/cyclin H/MAT1 complex; incubation times as specified

Why This Matters

The 3.2 nM IC50 establishes THZ1 as one of the most biochemically potent CDK7 inhibitors available, enabling robust target engagement at lower compound concentrations and potentially reducing off-target effects associated with higher dosing; this potency advantage is particularly relevant for cellular assays where achieving complete CDK7 inhibition is required to suppress super-enhancer-driven transcription.

• [1] Selleck Chemicals. CDK7 Selective Inhibitors Comparison Table. View Source
• [2] Patel H, Periyasamy M, Sava GP, et al. ICEC0942, an orally bioavailable selective inhibitor of CDK7 for cancer treatment. Mol Cancer Ther. 2018;17(6):1156-1166. View Source

Selectivity Profile vs. THZ2

(E/Z)-THZ1 dihydrochloride inhibits CDK12 with an IC50 of approximately 250 nM, representing an approximately 78-fold selectivity window relative to CDK7 (IC50 = 3.2 nM) . This cross-reactivity pattern is mechanistically distinct from more selective CDK7 inhibitors such as YKL-5-124, which displays >130-fold selectivity over CDK12/13, and from pan-CDK inhibitors like flavopiridol that potently inhibit CDK9 . The dual inhibition of CDK7 and CDK12 at higher concentrations may contribute to THZ1's pronounced suppression of MYC expression and broader transcriptional reprogramming, as CDK12 is also implicated in transcription elongation and DNA damage response pathways .

Kinase Selectivity vs. THZ2

Cross-study comparable

THZ1 2HCl IC50 3.2 nM

THZ2 IC50 13.9 nM; 5-fold improved half-life

Selectivity fingerprint unknown

Selectivity and exposure may differ without orthogonal validation

5-fold half-life difference alters target residence time context

Evidence Dimension	CDK12 inhibitory potency and CDK7 selectivity ratio
Target Compound Data	THZ1: CDK7 IC50 = 3.2 nM; CDK12 IC50 = 250 nM (78-fold selectivity)
Comparator Or Baseline	YKL-5-124: CDK7 IC50 = 9.7 nM; CDK12/13 IC50 not reached at 10 μM (>1000-fold selectivity); THZ2: CDK7 IC50 = 13.9 nM; CDK12 IC50 not reported
Quantified Difference	THZ1 exhibits measurable CDK12 inhibition at 250 nM, whereas YKL-5-124 shows no detectable CDK12 inhibition up to 10 μM, representing >40-fold difference in CDK12 cross-reactivity
Conditions	In vitro kinase activity assays with recombinant CDK7/cyclin H/MAT1 and CDK12/cyclin K complexes

Why This Matters

The moderate CDK12 inhibitory activity of THZ1 at higher concentrations may be advantageous for studies targeting MYC-driven cancers where dual CDK7/CDK12 inhibition enhances transcriptional suppression, but this property must be accounted for when interpreting phenotype specificity; researchers requiring strict CDK7 selectivity should consider alternative inhibitors, while those investigating transcriptional addiction may benefit from THZ1's broader transcriptional CDK inhibition profile.

Enhanced Solubility and Formulation Advantages of the Dihydrochloride Salt Form

The dihydrochloride salt form of THZ1 (CAS 2095433-94-4) offers substantially improved aqueous handling properties compared to the free base form (CAS 1604810-83-4). (E/Z)-THZ1 dihydrochloride achieves DMSO solubility of 100 mg/mL (156.5 mM), enabling preparation of highly concentrated stock solutions . This compares favorably to the free base form, which has reported DMSO solubility of 96 mg/mL (150.24 mM) for some vendors [1] and lower values from others. The dihydrochloride form also demonstrates enhanced stability in aqueous buffers when formulated with 5% DMSO and 45% PEG 300, achieving concentrations up to 4 mg/mL suitable for in vivo administration .

Evidence Dimension	DMSO solubility and formulation compatibility
Target Compound Data	(E/Z)-THZ1 dihydrochloride: DMSO solubility = 100 mg/mL (156.5 mM); formulation solubility = 4 mg/mL in 5% DMSO + 45% PEG 300 + water
Comparator Or Baseline	THZ1 free base: DMSO solubility = 96 mg/mL (150.24 mM); water and ethanol insoluble; formulation solubility data less consistently reported
Quantified Difference	Dihydrochloride salt provides ~4% higher molar solubility in DMSO and consistently higher solubility in aqueous formulation vehicles compared to free base preparations
Conditions	Solubility measured at 25°C in DMSO and in vivo formulation vehicles

Why This Matters

The enhanced solubility of the dihydrochloride salt form reduces the risk of compound precipitation during experimental workflows, particularly in serial dilution protocols and in vivo dosing preparations; this practical advantage improves reproducibility and reduces compound waste, making the dihydrochloride form the preferred choice for studies requiring high-concentration stock solutions or consistent in vivo formulation.

• [1] Adooq Bioscience. THZ1 (Free Base) Datasheet: Solubility and Formulation Information. Catalog No. A14192. View Source

Differential Antiproliferative Activity Across Cancer Cell Lines and Lineage-Specific Sensitivity

(E/Z)-THZ1 dihydrochloride exhibits striking differential antiproliferative potency across cancer cell lines, with IC50 values ranging from 0.49 nM in KOPTK1 T-ALL cells to 50 nM in Jurkat cells and >1 μM in less sensitive lines [1]. This 100-fold range in cellular sensitivity reflects the compound's selective targeting of super-enhancer-driven transcriptional programs rather than general cytotoxicity. In triple-negative breast cancer (TNBC) models, THZ1 induces apoptosis and suppresses an "Achilles cluster" of super-enhancer-associated genes (including EGFR, MYC, and SOX9) at concentrations that spare ER/PR+ breast cancer cells, demonstrating lineage-selective vulnerability [2]. In small cell lung cancer (SCLC), THZ1 preferentially downregulates super-enhancer-associated transcription factors including MYC family genes and neuroendocrine lineage-specific factors [3]. This cell-type selective activity profile contrasts with pan-CDK inhibitors like flavopiridol, which exhibit broad cytotoxicity across diverse lineages.

Evidence Dimension	Antiproliferative potency across cancer cell lines
Target Compound Data	THZ1: IC50 = 0.49 nM (KOPTK1 T-ALL), 0.54 nM (Loucy), 0.61 nM (DND-41), 50 nM (Jurkat), with 53% of 1000 cancer cell lines showing IC50 <200 nM
Comparator Or Baseline	Pan-CDK inhibitors (e.g., flavopiridol): Broad nanomolar potency across most cell lines with less lineage selectivity; reversible CDK7 inhibitors (e.g., samuraciclib): Cell line sensitivity profiles not fully characterized
Quantified Difference	THZ1 exhibits >100-fold difference in cellular IC50 between sensitive (KOPTK1, 0.49 nM) and moderately sensitive (Jurkat, 50 nM) cell lines, reflecting super-enhancer dependency rather than general cytotoxicity
Conditions	72-hour cellular ATP measurement (CellTiter-Glo) or resazurin viability assays in the indicated cell lines

Why This Matters

The cell-type selective activity of THZ1 makes it an essential tool for investigating super-enhancer biology and transcriptional addiction in specific cancer subtypes, particularly TNBC, SCLC, and T-ALL; researchers studying these diseases should prioritize THZ1 over less selective CDK inhibitors, while those working with ER/PR+ breast cancer or other THZ1-resistant lineages should anticipate limited efficacy and consider alternative compounds or combination strategies.

• [1] Sigma-Aldrich. CDK7 Inhibitor VIII THZ1 Technical Datasheet: Cellular IC50 values in T-ALL and other cancer cell lines. Catalog No. 532372. View Source
• [2] Wang Y, Zhang T, Kwiatkowski N, et al. Triple-Negative Breast Cancer Is Sensitive to CDK7 Inhibition. Cancer Discov. 2015;5(12):OF7. doi:10.1158/2159-8290.CD-RW2015-190 View Source
• [3] Christensen CL, Kwiatkowski N, Abraham BJ, et al. Targeting transcriptional addictions in small cell lung cancer with a covalent CDK7 inhibitor. Cancer Cell. 2014;26(6):909-922. doi:10.1016/j.ccell.2014.10.019 View Source

In Vivo Efficacy: Tumor Growth Inhibition in Xenograft Models

(E/Z)-THZ1 dihydrochloride demonstrates robust in vivo antitumor activity in multiple xenograft models. In KOPTK1 T-ALL xenografts, intravenous administration of THZ1 at 10 mg/kg twice daily (BID) for 29 days suppressed tumor proliferation by 91% without affecting animal body weight, indicating a favorable therapeutic window [1]. In triple-negative breast cancer patient-derived xenograft (PDX) models, THZ1 treatment significantly reduced tumor growth, with efficacy correlating with downregulation of the TNBC-specific Achilles cluster genes [2]. In hepatocellular carcinoma (HepG2) xenografts, THZ1 treatment reduced tumor volume, decreased MYC and Ki67 expression, and increased cleaved caspase-3, confirming apoptosis induction in vivo [3].

Evidence Dimension	In vivo tumor growth inhibition
Target Compound Data	THZ1: 91% tumor growth suppression in KOPTK1 xenografts (10 mg/kg BID, 29 days); significant tumor volume reduction in TNBC PDX and HepG2 models
Comparator Or Baseline	THZ2: Designed with improved PK (5-fold longer half-life than THZ1); Samuraciclib (CT7001): Oral bioavailability with in vivo efficacy in breast and ovarian cancer models
Quantified Difference	THZ1 achieves 91% tumor growth inhibition in KOPTK1 model but requires twice-daily dosing due to short half-life; THZ2 and samuraciclib offer improved PK properties but with reduced biochemical potency (13.9 nM and 40 nM IC50, respectively)
Conditions	Xenograft models: KOPTK1 (T-ALL), TNBC PDX, HepG2 (HCC); dosing regimens as specified

Why This Matters

THZ1's validated in vivo efficacy establishes it as a benchmark tool compound for CDK7 inhibition studies in animal models; researchers planning in vivo experiments must weigh its demonstrated antitumor activity against its pharmacokinetic limitations (short half-life requiring BID dosing), and may consider THZ2 or samuraciclib for studies where extended exposure or oral bioavailability is required.

• [1] Sigma-Aldrich. CDK7 Inhibitor VIII THZ1: In Vivo Efficacy Data in KOPTK1 Xenograft Model. View Source
• [2] Wang Y, Zhang T, Kwiatkowski N, et al. CDK7-dependent transcriptional addiction in triple-negative breast cancer. Cell. 2015;163(1):174-186. View Source
• [3] Figure 2: THZ1 inhibits tumor growth of HepG2 cells in NSG mice. PMC Figure. View Source

Comparative Evidence for THZ1 Dihydrochloride

Super-Enhancer and Transcriptional Addiction Studies in TNBC and SCLC

Utilize (E/Z)-THZ1 dihydrochloride to interrogate super-enhancer-driven transcriptional programs in triple-negative breast cancer and small cell lung cancer models. The compound's preferential downregulation of super-enhancer-associated genes (Achilles cluster in TNBC; MYC family and neuroendocrine factors in SCLC) at concentrations that spare non-super-enhancer-regulated genes makes it ideal for dissecting transcriptional addiction mechanisms. Recommended working concentration: 50-250 nM for 6-24 hours in TNBC and SCLC cell lines [1][2].

Irreversible Target Engagement and Washout-Resistant Phenotype Studies

Employ (E/Z)-THZ1 dihydrochloride in experiments requiring sustained CDK7 inhibition despite compound removal, such as pulse-chase studies, ex vivo assays with limited compound exposure, or in vivo studies with intermittent dosing. The irreversible covalent binding to C312 ensures that CDK7 remains inhibited for >6 hours post-washout, enabling unique experimental designs not feasible with reversible CDK7 inhibitors. Include THZ1-R (non-covalent analog) as a critical control to validate covalent mechanism-dependent phenotypes [3][4].

T-ALL and Hematologic Malignancy Models Requiring Potent Antiproliferative Activity

Apply (E/Z)-THZ1 dihydrochloride in T-cell acute lymphoblastic leukemia (T-ALL) research, where it demonstrates exceptional potency (IC50 = 0.49-0.61 nM in sensitive lines) and suppresses RUNX1-driven transcriptional programs. The compound's validated in vivo efficacy in KOPTK1 xenografts (91% tumor growth inhibition at 10 mg/kg BID) supports its use as a benchmark tool for preclinical T-ALL studies. Note that twice-daily dosing is required due to short plasma half-life [5][6].

CDK7/CDK12 Dual Inhibition Studies Targeting MYC-Driven Transcription

Select (E/Z)-THZ1 dihydrochloride for experiments where dual inhibition of CDK7 and CDK12 at higher concentrations may be mechanistically advantageous. At 250 nM, THZ1 inhibits CDK12 (IC50 ~250 nM) in addition to CDK7 (IC50 = 3.2 nM), contributing to robust MYC downregulation and suppression of DNA damage response pathways. This property distinguishes THZ1 from highly selective CDK7 inhibitors like YKL-5-124 and should be leveraged in studies of MYC-addicted cancers or where combined transcriptional CDK inhibition is desired .

Application

Selection Property

Validation Focus

In vitro target engagement & selectivity profiling

Covalent Cys312 binding mechanism

CDK7 selectivity vs. reversible/non-covalent controls

In vivo xenograft tumor model studies (T-ALL, MYC-driven)

Dihydrochloride salt formulation consistency

Tolerability and tumor growth suppression endpoint context

Mechanistic studies of RNA Pol II CTD phosphorylation

Allosteric binding outside ATP pocket

CDK7-specific CTD phosphorylation vs. CDK9/12/13

• [1] Wang Y, Zhang T, Kwiatkowski N, et al. Triple-Negative Breast Cancer Is Sensitive to CDK7 Inhibition. Cancer Discov. 2015;5(12):OF7. View Source
• [2] Christensen CL, Kwiatkowski N, Abraham BJ, et al. Targeting transcriptional addictions in small cell lung cancer with a covalent CDK7 inhibitor. Cancer Cell. 2014;26(6):909-922. View Source
• [3] Kwiatkowski N, Zhang T, Rahl PB, et al. Figure 2e: THZ1 shows irreversible inactivation after washout. Nature. 2014;511(7511). View Source
• [4] TargetMol. THZ1-R Product Information: Non-covalent analog of THZ1. View Source
• [5] Sigma-Aldrich. CDK7 Inhibitor VIII THZ1: Cellular IC50 values in T-ALL cell lines. View Source
• [6] Sigma-Aldrich. THZ1 In Vivo Efficacy: 91% tumor suppression in KOPTK1 xenografts. View Source